Cas no 1263277-61-7 (1-(2,5-difluorophenyl)-N-methylmethanesulfonamide)

• Product Name: 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide
• CAS No: 1263277-61-7
• MF: C₈H₉F₂NO₂S
• MW: 221.224367856979
• CID: 5281053
• Update Time: 2025-05-19

1-(2,5-difluorophenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide
• Benzenemethanesulfonamide, 2,5-difluoro-N-methyl-

• Inchi： 1S/C8H9F2NO2S/c1-11-14(12,13)5-6-4-7(9)2-3-8(6)10/h2-4,11H,5H2,1H3
• InChI Key： VIYCDEKNAZZFTB-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1F)F)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 1
• Topological Polar Surface Area: 54.6

Additional information on 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide

Introduction to 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide (CAS No. 1263277-61-7) in Modern Chemical Biology

The compound 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide (CAS No. 1263277-61-7) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmacological agents. Its molecular structure, featuring a 2,5-difluorophenyl group and a methylmethanesulfonamide moiety, endows it with unique physicochemical properties that make it a promising candidate for further exploration in medicinal chemistry. This introduction delves into the compound's structural characteristics, its potential biological activities, and its relevance to contemporary research efforts.

At the core of understanding 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide lies its molecular architecture. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring introduces electron-withdrawing effects, which can modulate the compound's reactivity and interactions with biological targets. Additionally, the methylmethanesulfonamide group contributes to its solubility and metabolic stability, key factors in drug development. These features collectively enhance its suitability for use as an intermediate in synthesizing more complex molecules with therapeutic potential.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The 2,5-difluorophenyl scaffold, as seen in 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide, has been increasingly utilized due to its ability to improve binding affinity and metabolic resistance. For instance, fluorine atoms can strengthen interactions with biological targets by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to its incorporation in various drug candidates targeting diseases such as cancer and inflammatory disorders.

In the context of oncology research, 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide has garnered attention as a potential inhibitor of key enzymes involved in tumor proliferation. Preliminary computational studies suggest that its structure may mimic natural substrates or bind to allosteric sites on enzymes like kinases and proteases. By doing so, it could disrupt critical signaling pathways that drive cancer cell growth. While clinical trials are still in nascent stages, these findings underscore the compound's promise as a lead molecule for further development.

Beyond oncology, the compound's unique properties make it relevant to other therapeutic areas as well. Its ability to cross the blood-brain barrier and interact with central nervous system receptors has sparked interest in neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are exploring how modifications to its structure could enhance its efficacy while minimizing side effects. The versatility of 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide lies in its adaptability for further derivatization, allowing chemists to fine-tune its properties for specific applications.

The synthesis of 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires specialized methodologies to ensure high yields and purity. However, advances in fluorination techniques have made it more feasible to incorporate these elements into complex molecules. Additionally, the methylmethanesulfonamide group can be further functionalized through reactions such as amidation or sulfonylation, expanding the compound's utility as a building block for more intricate pharmacological agents.

From a regulatory perspective, ensuring compliance with safety standards is paramount when handling compounds like 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide. While it does not fall under categories of hazardous or controlled substances under current regulations, proper handling protocols must be followed to protect researchers from potential health risks associated with exposure. This includes using appropriate personal protective equipment (PPE) and working within well-ventilated facilities or fume hoods.

The future direction of research involving 1-(2,5-difluorophenyl)-N-methylmethanesulfonamide is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. By leveraging computational modeling and high-throughput screening techniques, scientists can identify structural modifications that enhance its bioavailability and target specificity. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,1-(2,5-difluorophenyl)-N-methylmethanesulfonamide (CAS No. 1263277-61-7) stands out as a versatile and promising compound in chemical biology and drug discovery. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this molecule,1-(2,5-difluorophenyl)-N-methylmethanesulfonamide is poised to play an important role in shaping the future of medicinal chemistry.